![molecular formula C22H19FN2O4 B6547521 ethyl 4-{1-[(2-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate CAS No. 946230-76-8](/img/structure/B6547521.png)
ethyl 4-{1-[(2-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-{1-[(2-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate, otherwise known as 4-F-DPB, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is part of a family of compounds called dihydropyridine-3-amidobenzoates, and is a derivative of the naturally occurring compound pyridine. 4-F-DPB is used in laboratory experiments for its unique properties and potential uses in various fields of research.
Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which are structurally similar to your compound, have been found to possess various biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that your compound may also have potential in these areas.
Antimicrobial Applications
Compounds similar to yours, specifically 1,2,3-triazoles tethering fluorinated 1,2,4-triazole and lipophilic side chain, have shown promising antimicrobial activity against several bacteria and fungi . This suggests that your compound could potentially be used in the development of new antimicrobial agents.
Synthesis of Spiro Compounds
Your compound could potentially be used in the synthesis of 3,5-diaryl-6-carbethoxycyclohexanones, which are efficient synthons in building spiro compounds . Spiro compounds have various applications in medicinal chemistry due to their unique structural features.
Synthesis of Benzisoxazoles and Carbazole Derivatives
Your compound could also be used as an intermediate in the synthesis of benzisoxazoles or carbazole derivatives . These compounds have a wide range of applications in pharmaceuticals and materials science.
Anti-cancer Applications
In silico studies have demonstrated that structurally similar compounds have good potential for interacting with ecto-5’-nucleotidase . This enzyme has been considered as a target in designs for anti-cancer drugs, suggesting that your compound could potentially be used in cancer research.
Asymmetric Synthesis
Compounds similar to yours have been used to give rise to chiral intermediates, which have found wide application in asymmetric synthesis . This suggests that your compound could potentially be used in the synthesis of chiral compounds, which are important in the development of pharmaceuticals and agrochemicals.
properties
IUPAC Name |
ethyl 4-[[1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O4/c1-2-29-22(28)15-7-10-18(11-8-15)24-21(27)17-9-12-20(26)25(14-17)13-16-5-3-4-6-19(16)23/h3-12,14H,2,13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVNCFOWNPFYFAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.